2-Aminothiophenol
2-Aminothiophenol
2-Aminothiophenol couples with Amberlite XAD by means of an N=N spacer to prepare a new functionalized resin for on-line preconcentration of copper and cadmium.
2-aminothiophenol is an aryl thiol that is thiophenol substituted at position 2 by an amino group. It has a role as a plant metabolite. It is a substituted aniline and an aryl thiol.
2-aminothiophenol is an aryl thiol that is thiophenol substituted at position 2 by an amino group. It has a role as a plant metabolite. It is a substituted aniline and an aryl thiol.
Brand Name:
Vulcanchem
CAS No.:
137-07-5
VCID:
VC21098937
InChI:
InChI=1S/C6H7NS/c7-5-3-1-2-4-6(5)8/h1-4,8H,7H2
SMILES:
C1=CC=C(C(=C1)N)S
Molecular Formula:
C6H7NS
Molecular Weight:
125.19 g/mol
2-Aminothiophenol
CAS No.: 137-07-5
Cat. No.: VC21098937
Molecular Formula: C6H7NS
Molecular Weight: 125.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Aminothiophenol couples with Amberlite XAD by means of an N=N spacer to prepare a new functionalized resin for on-line preconcentration of copper and cadmium. 2-aminothiophenol is an aryl thiol that is thiophenol substituted at position 2 by an amino group. It has a role as a plant metabolite. It is a substituted aniline and an aryl thiol. |
|---|---|
| CAS No. | 137-07-5 |
| Molecular Formula | C6H7NS |
| Molecular Weight | 125.19 g/mol |
| IUPAC Name | 2-aminobenzenethiol |
| Standard InChI | InChI=1S/C6H7NS/c7-5-3-1-2-4-6(5)8/h1-4,8H,7H2 |
| Standard InChI Key | VRVRGVPWCUEOGV-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)N)S |
| Canonical SMILES | C1=CC=C(C(=C1)N)S |
| Boiling Point | 234.0 °C |
| Melting Point | 26.0 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator